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Compound of Interest

Compound Name: PQQ-trimethylester

Cat. No.: B1677985 Get Quote

In-Depth Technical Guide to PQQ-trimethylester
For Researchers, Scientists, and Drug Development Professionals

Core Summary
Pyrroloquinoline quinone trimethylester (PQQ-TME) is a synthetic derivative of Pyrroloquinoline

quinone (PQQ), a redox cofactor with notable antioxidant and neuroprotective properties. The

esterification of PQQ to its trimethylester form significantly enhances its lipophilicity, leading to

increased permeability across the blood-brain barrier. This modification potentiates its

therapeutic potential for neurodegenerative diseases by improving its bioavailability in the

central nervous system.

CAS Number: 74447-88-4[1][2][3]

Chemical Structure:

Molecular Formula: C17H12N2O8[2][3]

Molecular Weight: 372.29 g/mol [2][3]

IUPAC Name: Trimethyl 4,5-dioxo-4,5-dihydro-1H-pyrrolo[2,3-f]quinoline-2,7,9-

tricarboxylate[3]
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SMILES Code:

O=C(C(N1)=CC(C2=O)=C1C3=C(N=C(C(OC)=O)C=C3C(OC)=O)C2=O)OC[3]

Synonyms: PQQ-TME, Methoxatin Trimethyl Ester[3]

Quantitative Data Summary
The following table summarizes key quantitative data regarding the properties and biological

activities of PQQ-trimethylester.

Property Value Reference

CAS Number 74447-88-4 [1][2][3]

Molecular Formula C17H12N2O8 [2][3]

Molecular Weight 372.29 [2][3]

Blood-Brain Barrier

Permeability
Twice that of PQQ (in vitro) [1][2]

Biological Activity and Potential Applications
PQQ-trimethylester has demonstrated significant potential in the context of

neurodegenerative diseases due to its enhanced ability to cross the blood-brain barrier and its

potent inhibitory effects on the fibrillation of amyloidogenic proteins.[1][2] Research has shown

that PQQ-TME exhibits greater inhibitory activity against the aggregation of α-synuclein,

amyloid β1-42 (Aβ1-42), and prion proteins when compared to its parent compound, PQQ.[1][3]

These properties make it a compelling candidate for further investigation in the development of

therapeutics for conditions such as Parkinson's disease, Alzheimer's disease, and prion

diseases.

Experimental Protocols
Synthesis of PQQ-trimethylester
While detailed, step-by-step industrial synthesis protocols are proprietary, the scientific

literature outlines the general laboratory-scale synthesis of PQQ-trimethylester from PQQ. A
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common method involves the esterification of the carboxylic acid groups of PQQ using an

alcohol (in this case, methanol) in the presence of an acid catalyst.

A general procedure for the synthesis of PQQ esters is described as treating PQQ with a base

in a suitable solvent, followed by the addition of a salt and subsequent acidification.[4] For the

trimethyl ester, this would specifically involve the use of methanol.

Illustrative Synthesis Workflow:

Pyrroloquinoline quinone (PQQ)

Esterification ReactionMethanol (CH3OH)

Acid Catalyst (e.g., H2SO4)

Purification (e.g., Chromatography) PQQ-trimethylester (PQQ-TME)

Click to download full resolution via product page

Caption: General workflow for the synthesis of PQQ-trimethylester from PQQ.

Signaling Pathways and Mechanisms of Action
The primary mechanism of action for PQQ-trimethylester in the context of neurodegeneration

is its ability to inhibit the formation of amyloid fibrils. The aggregation of proteins like α-

synuclein and amyloid-β is a hallmark of several neurodegenerative diseases. By interfering

with this process, PQQ-TME may prevent the formation of toxic protein aggregates that lead to

neuronal dysfunction and cell death.

Logical Relationship of PQQ-TME's Neuroprotective Effect:
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Caption: Logical pathway illustrating the neuroprotective mechanism of PQQ-trimethylester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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